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Compound of Interest

Compound Name: Cerium(IV) sulfate tetrahydrate

Cat. No.: B110390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cerium(IV) sulfate
tetrahydrate (Ce(SO₄)₂·4H₂O) in various solvents. The information is intended to support

research, development, and quality control activities where this compound is utilized.

Executive Summary
Cerium(IV) sulfate tetrahydrate is a strong oxidizing agent with applications in analytical

chemistry and organic synthesis. Its effectiveness in these applications is often dependent on

its solubility in the chosen solvent system. This document details the solubility of Cerium(IV)
sulfate tetrahydrate in aqueous solutions, acidic media, and common organic solvents. It also

provides a detailed experimental protocol for determining its solubility.

Physicochemical Properties
Chemical Formula: Ce(SO₄)₂·4H₂O

Molar Mass: 404.30 g/mol

Appearance: Yellow to yellow-orange crystalline solid[1][2]

General Solubility: Moderately soluble in water and dilute acids[1][3]. It decomposes in large

amounts of water[4][5].
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Quantitative Solubility Data
The solubility of Cerium(IV) sulfate tetrahydrate is highly dependent on the solvent and

temperature. The following tables summarize the available quantitative data.

Solubility in Water
Cerium(IV) sulfate tetrahydrate exhibits retrograde solubility in water, meaning its solubility

decreases as the temperature increases[6][7]. The compound hydrolyzes in large amounts of

water[1].

Temperature (°C) Solubility ( g/100 mL)

0 21.4[4]

20 9.84[4]

50 3.8[8]

60 3.87[4]

Solubility in Sulfuric Acid
Cerium(IV) sulfate is soluble in dilute sulfuric acid[4][5][9]. The presence of sulfuric acid can

suppress hydrolysis, which occurs in neutral aqueous solutions[1]. However, the solubility is

influenced by the concentration of the acid and the temperature. Research indicates that the

solubility of ceric sulfate generally decreases with increasing sulfuric acid concentration, which

can be attributed to the common ion effect[9]. Interestingly, the solubility of ceric sulfate shows

a significant maximum at 40 °C in sulfuric acid solutions[10].
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Sulfuric Acid (H₂SO₄)
Conc. (M)

Temperature (°C)
Solubility of Ce(SO₄)₂
(mol/L)

0.1 20 ~0.25

1.0 20 ~0.18

2.0 20 ~0.15

4.0 20 ~0.12

0.1 40 ~0.35

1.0 40 ~0.28

2.0 40 ~0.22

4.0 40 ~0.18

0.1 60 ~0.22

1.0 60 ~0.17

2.0 60 ~0.14

4.0 60 ~0.11

Note: The data in this table is approximated from graphical representations in the cited

literature and should be used as a reference.

Solubility in Organic Solvents
Cerium(IV) sulfate tetrahydrate is generally poorly soluble in non-polar organic solvents.

Solvent Solubility

Glacial Acetic Acid Insoluble

Ethanol (96%) Insoluble

Experimental Protocol for Solubility Determination
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This section outlines a general experimental methodology for determining the solubility of

Cerium(IV) sulfate tetrahydrate in a given solvent.

Principle
The solubility is determined by creating a saturated solution of Cerium(IV) sulfate
tetrahydrate in the solvent of interest at a constant temperature. The concentration of the

dissolved cerium is then measured in a filtered aliquot of the supernatant.

Materials and Equipment
Cerium(IV) sulfate tetrahydrate

Solvent of interest (e.g., deionized water, sulfuric acid solution)

Thermostatic shaker bath or magnetic stirrer with a hot plate

Calibrated thermometer

Syringe filters (e.g., 0.22 µm)

Volumetric flasks and pipettes

Analytical balance

UV-Vis Spectrophotometer or other suitable analytical instrument for cerium quantification.

Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b110390?utm_src=pdf-body
https://www.benchchem.com/product/b110390?utm_src=pdf-body
https://www.benchchem.com/product/b110390?utm_src=pdf-body
https://www.benchchem.com/product/b110390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Sampling & Analysis

Calculation

Weigh excess Ce(SO₄)₂·4H₂O

Combine solid and solvent

Measure known volume of solvent

Agitate at constant temperature
(e.g., 24 hours)

Allow solid to settle

Filter supernatant

Dilute aliquot

Analyze Ce⁴⁺ concentration
(e.g., UV-Vis)

Calculate solubility
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Solid Phase

Liquid Phase

Influencing Factors
Ce(SO₄)₂·4H₂O(s)

Ce⁴⁺(aq) + 2SO₄²⁻(aq)

DissolutionPrecipitation

Ce(OH)₄(s)

Hydrolysis
(in excess H₂O)

Temperature

 Affects ΔH of dissolution

[H₂SO₄]  Common Ion Effect

 Suppresses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110390#solubility-of-cerium-iv-sulfate-tetrahydrate-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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